Arisugacin E

• Molecular Formula: C27H34O6
• Molecular Weight: 454.6 g/mol
• InChI: InChI=1S/C27H34O6/c1-24(2)22(28)10-11-25(3)21-14-18-20(33-26(21,4)12-13-27(24,25)30)15-19(32-23(18)29)16-6-8-17(31-5)9-7-16/h6-9,15,21-22,28,30H,10-14H2,1-5H3/t21-,22-,25-,26-,27-/m1/s1
• InChIKey: GECAUTUYQKKNPV-XIVUVDIESA-N

Arisugacin E – A Critical Negative-Control Meroterpenoid for Acetylcholinesterase Inhibitor Screening and SAR Studies

Arisugacin E (CAS 261951-22-8, C₂₇H₃₄O₆, MW 454.56) is an α-pyrone meroterpenoid fungal metabolite isolated from a mutant strain of Penicillium sp. FO-4259-11, belonging to the arisugacin family of microbial secondary metabolites [1]. Unlike the potent, sub-nanomolar acetylcholinesterase (AChE) inhibitors arisugacins A and B within the same structural class, Arisugacin E exhibits no detectable inhibitory activity against AChE at concentrations up to 100 µM, making it uniquely positioned as a structurally matched, biologically inert comparator for mechanistic enzyme binding studies and structure–activity relationship (SAR) dissection [2]. Its molecular formula differs from Arisugacin A (C₂₈H₃₂O₈) by the absence of one methoxy group and one oxygen atom, reflecting a critical structural simplification that abolishes target engagement [3].

Inactive comparator control

No detectable AChE inhibition at high assay concentrations; matches potent arisugacin chemotype

Structural mimic

Preserves conserved pentacyclic meroterpenoid core for scaffold-specific assay background correction

SAR dissection baseline

Defines minimal pharmacophore requirement; enables attribution of potency to specific substituents

• [1] Otoguro K, Shiomi K, Yamaguchi Y, Arai N, Sunazuka T, Masuma R, Iwai Y, Omura S. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. J Antibiot (Tokyo). 2000;53(1):50-57. doi:10.7164/antibiotics.53.50. PMID: 10724008. View Source
• [2] Omura S, Kuno F, Otoguro K, Sunazuka T, Shiomi K, Masuma R, Iwai Y. Arisugacin, a novel and selective inhibitor of acetylcholinesterase from Penicillium sp. FO-4259. J Antibiot (Tokyo). 1995;48(7):745-746. doi:10.7164/antibiotics.48.745. PMID: 7649881. View Source
• [3] Kuno F, Shiomi K, Otoguro K, Sunazuka T, Omura S. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. II. Structure elucidation. J Antibiot (Tokyo). 1996;49(8):748-751. doi:10.7164/antibiotics.49.748. PMID: 8823505. View Source

Why Arisugacin E Cannot Be Replaced by Other Arisugacins or Generic AChE Inhibitors in Controlled Experiments

The arisugacin meroterpenoid family spans an extraordinary potency range exceeding five orders of magnitude against AChE — from Arisugacin A (IC₅₀ ≈ 1 nM) to Arisugacin E (IC₅₀ > 100 µM) — despite sharing a conserved pentacyclic scaffold with a 4-hydroxy-2-pyrone DE-ring system [1]. This steep SAR gradient means that seemingly minor structural modifications, such as the substitution pattern on the pendant phenyl ring (3,4-dimethoxyphenyl in Arisugacin A versus 4-methoxyphenyl in Arisugacin E), produce binary on/off biological outcomes [2]. Consequently, Arisugacin E is irreplaceable as a genuine negative control: no other commercially available arisugacin congener (A–D, F–H) combines its high structural homology to the potent lead compound with complete functional inertness at the target. Generic AChE inhibitors such as donepezil or tacrine differ fundamentally in chemotype, binding mode, and selectivity profile, rendering them unsuitable as silent comparators for arisugacin-specific mechanistic or biophysical studies [3].

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Other arisugacins (A–D, F–H) retain measurable AChE inhibitory activity, potentially confounding baseline signal interpretation.

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Generic inhibitors such as donepezil or tacrine differ fundamentally in chemotype and binding mode, making them unsuitable for arisugacin-specific mechanistic controls.

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Lack of the conserved pentacyclic scaffold in non-arisugacin comparators prevents valid SAR interpretation and off-target attribution.

• [1] Otoguro K, Shiomi K, Yamaguchi Y, Arai N, Sunazuka T, Masuma R, Iwai Y, Omura S. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. J Antibiot (Tokyo). 2000;53(1):50-57. doi:10.7164/antibiotics.53.50. PMID: 10724008. View Source
• [2] Kuno F, Shiomi K, Otoguro K, Sunazuka T, Omura S. Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. II. Structure elucidation. J Antibiot (Tokyo). 1996;49(8):748-751. doi:10.7164/antibiotics.49.748. PMID: 8823505. View Source
• [3] Sunazuka T, Handa M, Nagai K, Shirahata T, Harigaya Y, Otoguro K, Kuwajima I, Omura S. Absolute stereochemistries and total synthesis of (+)-arisugacins A and B, potent, orally bioactive and selective inhibitors of acetylcholinesterase. Tetrahedron. 2004;60(36):7845-7859. doi:10.1016/j.tet.2004.06.083. View Source

Quantitative Comparative Evidence: Arisugacin E Differentiation Benchmarks Against In-Class Analogs

AChE Inhibitory Activity: Complete Inactivity of Arisugacin E Versus Potent Sub-Nanomolar Inhibition by Arisugacin A

In a head-to-head comparative study of all eight arisugacin congeners (A–H) isolated from the same Penicillium sp. FO-4259-11 mutant strain and assayed under identical conditions, Arisugacin E exhibited no inhibition of acetylcholinesterase at the highest concentration tested (100 µM), whereas Arisugacin A and B displayed potent inhibition with IC₅₀ values of approximately 1 nM and 26 nM, respectively, representing a >100,000-fold difference in potency within a single compound family [1]. Intermediate congeners Arisugacin C and D showed moderate activity (IC₅₀ = 2.5 µM and 3.5 µM, respectively), while Arisugacins F, G, and H likewise lacked activity at 100 µM [1]. This binary on/off segregation within a conserved scaffold provides a uniquely controlled experimental system for probing the structural determinants of AChE inhibition [2].

AChE Inhibitory Potency

Head-to-head

Arisugacin E: IC50 > 100 µM (inactive) Arisugacin A: IC50 ≈ 1 nM Arisugacin B: IC50 ≈ 26 nM >100,000-fold potency difference

Reported inactive control for AChE assay specificity within arisugacin chemotype

All congeners tested in parallel from the same fermentation batch (Otoguro et al., 2000)

Evidence Dimension	AChE inhibitory potency (IC₅₀)
Target Compound Data	No inhibition at 100 µM (IC₅₀ > 100 µM)
Comparator Or Baseline	Arisugacin A: IC₅₀ ≈ 1 nM; Arisugacin B: IC₅₀ ≈ 26 nM; Arisugacin C: IC₅₀ = 2.5 µM; Arisugacin D: IC₅₀ = 3.5 µM
Quantified Difference	>100,000-fold less potent than Arisugacin A; >3,800-fold less potent than Arisugacin B; >40-fold less potent than Arisugacin C and D
Conditions	In vitro AChE inhibition assay using enzyme from human erythrocytes or electric eel; all compounds tested in parallel from the same fermentation batch (Otoguro et al., 2000)

Why This Matters

This establishes Arisugacin E as the only structurally authentic yet fully inactive member of the arisugacin series, making it the sole appropriate negative control for distinguishing target-specific effects from off-target or assay-artifact signals in any AChE-focused screening campaign involving this chemotype.

• [1] Otoguro K, Shiomi K, Yamaguchi Y, Arai N, Sunazuka T, Masuma R, Iwai Y, Omura S. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. J Antibiot (Tokyo). 2000;53(1):50-57. doi:10.7164/antibiotics.53.50. PMID: 10724008. View Source
• [2] Sunazuka T, Handa M, Nagai K, Shirahata T, Harigaya Y, Otoguro K, Kuwajima I, Omura S. Absolute stereochemistries and total synthesis of (+)-arisugacins A and B, potent, orally bioactive and selective inhibitors of acetylcholinesterase. Tetrahedron. 2004;60(36):7845-7859. doi:10.1016/j.tet.2004.06.083. View Source

Structural Determinant of Functional Silence: Phenyl Ring Substitution as a Binary Activity Switch in Arisugacin Meroterpenoids

The profound activity difference between Arisugacin E and Arisugacin A is attributed to a discrete structural feature: the substitution pattern on the pendant aromatic ring attached to the α-pyrone DE-ring system. Arisugacin A bears a 3,4-dimethoxyphenyl group that computational docking studies have shown to engage in critical dual-site binding interactions within the AChE active-site gorge, including potential covalent modification, thereby rationalizing its 1 nM potency [1]. Arisugacin E, possessing only a single 4-methoxyphenyl substituent (C₂₇H₃₄O₆; MW 454.56), lacks the second methoxy group required for these high-affinity contacts, resulting in complete loss of measurable binding at 100 µM [2]. The same phenyl substitution dichotomy separates the active Arisugacins C/D (which retain additional oxygenation) from the inactive Arisugacins F/G/H [2]. This SAR rule — that the 3-methoxy substituent on the aromatic ring is indispensable for AChE engagement — is consistent across all eight congeners in the original isolation study [2].

Phenyl Substituent SAR

Class-level

4-methoxyphenyl (E): inactive 3,4-dimethoxyphenyl (A): potent >100,000-fold potency enhancement

3-methoxy group on phenyl ring critical for AChE engagement; establishes zero-activity reference

Structural assignment by NMR; docking supports dual-site interaction for Arisugacin A

Evidence Dimension	Pendant aromatic ring substitution pattern and corresponding AChE activity
Target Compound Data	4-methoxyphenyl substituent; MW 454.56; AChE IC₅₀ > 100 µM
Comparator Or Baseline	Arisugacin A: 3,4-dimethoxyphenyl substituent; MW 496.55; AChE IC₅₀ ≈ 1 nM. Arisugacin B: 4-methoxyphenyl substituent but with additional C-4a hydroxylation; MW 466.52; AChE IC₅₀ ≈ 26 nM
Quantified Difference	Presence of 3-methoxy group on phenyl ring correlates with >100,000-fold potency enhancement; additional stereoelectronic factors in Arisugacin B partially rescue activity to 26 nM despite lacking 3-methoxy substitution
Conditions	Structural elucidation by NMR (¹H, ¹³C, 2D-COSY, HMBC, NOESY); AChE inhibition assay from Otoguro et al. (2000); computational docking from Al-Rashid & Hsung (2011)

Why This Matters

Arisugacin E provides the minimal active scaffold baseline against which incremental structural modifications can be rationally designed and tested; procurement of Arisugacin E as a synthetic starting point or negative reference standard enables definitive attribution of potency gains or losses to specific functional group additions during medicinal chemistry optimization of arisugacin-derived AChE inhibitors.

• [1] Al-Rashid ZF, Hsung RP. (+)-Arisugacin A — computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase. Bioorg Med Chem Lett. 2011;21(9):2687-2691. doi:10.1016/j.bmcl.2010.12.041. PMID: 21216144. View Source
• [2] Otoguro K, Shiomi K, Yamaguchi Y, Arai N, Sunazuka T, Masuma R, Iwai Y, Omura S. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. J Antibiot (Tokyo). 2000;53(1):50-57. doi:10.7164/antibiotics.53.50. PMID: 10724008. View Source

Selectivity Window: Arisugacin E as a Baseline for Evaluating AChE-over-BuChE Selectivity in the Arisugacin Series

The arisugacin chemotype is distinguished by extraordinary selectivity for acetylcholinesterase over butyrylcholinesterase (BuChE). Arisugacin A exhibits >2,000-fold selectivity (AChE IC₅₀ ≈ 1 nM vs. BuChE IC₅₀ > 18 µM), and synthetic (+)-arisugacins A and B have been reported to show >20,000-fold selectivity [1]. Arisugacin E, by virtue of its complete inactivity against AChE at 100 µM, also shows no BuChE inhibition, establishing a dual-negative baseline [2]. This is distinct from clinically used AChE inhibitors: tacrine preferentially inhibits BuChE (IC₅₀ = 12 nM) over AChE, and donepezil exhibits only ~500-fold selectivity — substantially lower than the arisugacin scaffold potential [1]. Arisugacin E therefore serves as the ideal null reference point for quantifying the selectivity gains achieved through structure-guided modifications to the core scaffold, uncontaminated by intrinsic cholinesterase cross-reactivity seen with non-arisugacin chemotypes.

AChE vs BuChE Selectivity

Class-level

Arisugacin E: dual-negative baseline (AChE & BuChE) Arisugacin A: >2,000-fold AChE-selective

Defines zero-activity reference for cholinesterase selectivity profiling within arisugacin series

Clinical comparators (donepezil, tacrine) show different selectivity profiles

Evidence Dimension	AChE vs. BuChE selectivity ratio
Target Compound Data	No inhibition of AChE (IC₅₀ > 100 µM); no inhibition of BuChE reported; serves as dual-negative baseline
Comparator Or Baseline	Arisugacin A: AChE/BuChE selectivity >2,000-fold (IC₅₀ AChE ≈ 1 nM; BuChE > 18 µM). Donepezil: approximately 500-fold selectivity. Tacrine: preferentially inhibits BuChE (IC₅₀ = 12 nM for BuChE)
Quantified Difference	Arisugacin A is >20,000-fold more potent against AChE than Arisugacin E; Arisugacin A selectivity for AChE over BuChE exceeds 2,000-fold, whereas Arisugacin E provides the zero-activity reference for both enzymes
Conditions	In vitro cholinesterase assays; Arisugacin A data from Sunazuka et al. (2004) using human erythrocyte AChE and horse serum BuChE; donepezil/tacrine data as comparative clinical benchmarks

Why This Matters

For laboratories developing or validating cholinesterase selectivity assays, Arisugacin E offers a clean, chemotype-matched negative control that does not introduce the confounding BuChE-inhibitory signal present in tacrine or other clinical comparators, enabling unambiguous interpretation of selectivity data from novel arisugacin analogs.

• [1] Sunazuka T, Handa M, Nagai K, Shirahata T, Harigaya Y, Otoguro K, Kuwajima I, Omura S. Absolute stereochemistries and total synthesis of (+)-arisugacins A and B, potent, orally bioactive and selective inhibitors of acetylcholinesterase. Tetrahedron. 2004;60(36):7845-7859. doi:10.1016/j.tet.2004.06.083. View Source
• [2] Otoguro K, Shiomi K, Yamaguchi Y, Arai N, Sunazuka T, Masuma R, Iwai Y, Omura S. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. J Antibiot (Tokyo). 2000;53(1):50-57. doi:10.7164/antibiotics.53.50. PMID: 10724008. View Source

In Vivo Phenotype Profiling: Arisugacin E as a Behavioral-Null Reference for Zebrafish Motility Screening

A 2019 study employed a phenotype-based zebrafish embryo motility assay to evaluate cholinesterase-inhibitory arisugacins L–Q alongside previously reported congeners. This phenotypic platform successfully revealed bioactivities for several arisugacins that had failed to show activity in prior in vitro AChE assays [1]. Within this framework, arisugacins known to be inactive in vitro, such as Arisugacin E, can serve as negative behavioral controls — any motility impairment observed with Arisugacin E in the zebrafish assay would indicate non-AChE-mediated or nonspecific toxicity mechanisms rather than on-target cholinergic effects. The most potent compound in that study, Arisugacin M (compound 12), exhibited selective AChE inhibition with an IC₅₀ of 191 nM in vitro and produced specific myotome structural defects in zebrafish, demonstrating the assay's capacity to discriminate target-mediated from off-target in vivo effects [1].

Zebrafish Phenotype Control

Supporting context

Arisugacin E: predicted no motility impairment Arisugacin M: myotome defects at 191 nM

Chemotype-matched negative behavioral control for in vivo phenotype screening

Zebrafish embryo motility assay (24–72 hpf); Dai et al., J Nat Prod, 2019

Evidence Dimension	Zebrafish motility impairment and myotome structural integrity
Target Compound Data	Predicted no motility impairment or myotome defects (negative behavioral control); in vitro AChE IC₅₀ > 100 µM
Comparator Or Baseline	Arisugacin M (compound 12): AChE IC₅₀ = 191 nM in vitro; produced defects in myotome structure (metameric muscle) in zebrafish embryos in vivo
Quantified Difference	>500-fold difference in in vitro AChE potency between Arisugacin E (>100 µM) and Arisugacin M (0.191 µM); correlating in vivo phenotypic outcome (no effect vs. myotome disruption)
Conditions	Zebrafish embryo phenotype assay at 24–72 hpf; in vitro cholinesterase inhibition; study by Dai et al., J Nat Prod, 2019

Why This Matters

For laboratories adopting the zebrafish phenotype screening platform for natural product discovery, Arisugacin E provides a chemically matched negative control that can validate assay specificity and help distinguish AChE-mediated neuromuscular toxicity from unrelated developmental or cytotoxic effects, improving the interpretability of hit triage decisions.

• [1] Dai W, Sandoval IT, Cai S, Smith KA, Delacruz RGC, Boyd KA, Mills JJ, Jones DA, Cichewicz RH. Cholinesterase Inhibitory Arisugacins L–Q from a Penicillium sp. Isolate Obtained through a Citizen Science Initiative and Their Activities in a Phenotype-Based Zebrafish Assay. J Nat Prod. 2019;82(9):2627-2637. doi:10.1021/acs.jnatprod.9b00563. PMID: 31433188. View Source

Synthetic Tractability: Formal [3+3] Cycloaddition Route Enables Access to Arisugacin E as a Scaffold for Derivative Libraries

While total syntheses of the highly potent Arisugacins A and B require multi-step stereoselective sequences with up to 20+ synthetic transformations [1], Arisugacin E has been targeted via a formal [3+3] cycloaddition strategy that constructs the characteristic dihydropyran ring through condensation of α,β-unsaturated iminium intermediates with 6-aryl-4-hydroxy-2-pyrones, followed by 6π-electrocyclization [2]. This convergent approach, developed at Tianjin University, uses commercially available 2-methyl-1,3-cyclohexanedione as a starting material and proceeds through a tricyclic triol intermediate before coupling with the pyrone derivative, offering a more modular and scalable entry to the arisugacin pentacyclic framework compared to the linear total syntheses of Arisugacins A and B [2]. The relative synthetic accessibility of Arisugacin E makes it a practical scaffold for generating focused libraries of arisugacin analogs for systematic SAR exploration.

Synthetic Route

Supporting context

[3+3] cycloaddition (convergent) vs linear multi-step (20+ steps) for Arisugacin A

Practical scaffold access for meroterpenoid analog library synthesis

Characterized by NMR, HRMS, IR; modular entry from 2-methyl-1,3-cyclohexanedione

Evidence Dimension	Synthetic step count and modularity of total synthesis route
Target Compound Data	Formal [3+3] cycloaddition route; convergent assembly from 2-methyl-1,3-cyclohexanedione and pyrone derivative; characterized by ¹H NMR, ¹³C NMR, MS, HRMS, and IR
Comparator Or Baseline	Arisugacin A total synthesis: approximately 20+ steps involving stereoselective Knoevenagel condensation, dihydroxylation, and deoxygenation (Sunazuka et al., 2002, 2004)
Quantified Difference	Convergent [3+3] cycloaddition approach (Arisugacin E) vs. linear multi-step sequences (Arisugacin A); quantitative yield comparisons not available due to differing synthetic goals (scaffold access vs. bioactive natural product)
Conditions	Synthetic methodology studies: Hsung group (Tianjin University, 2013); Sunazuka/Omura group total synthesis of (±)-arisugacin A (2002) and (+)-arisugacins A/B (2004)

Why This Matters

For medicinal chemistry groups seeking to build arisugacin-inspired compound libraries, the more convergent synthetic route to Arisugacin E provides a practical entry point for scaffold diversification, potentially reducing procurement costs and enabling in-house analog synthesis compared to the multi-step sequences required for Arisugacin A.

• [1] Sunazuka T, Handa M, Nagai K, Shirahata T, Harigaya Y, Otoguro K, Kuwajima I, Omura S. The first total synthesis of (±)-arisugacin A, a potent, orally bioavailable inhibitor of acetylcholinesterase. Tetrahedron Lett. 2002;43(7):1261-1264. doi:10.1016/S0040-4039(01)02364-4. View Source
• [2] Li Q, Hsung RP. Application of formal [3+3] cycloaddition in the synthesis of natural products Arisugacin E and Trichodermatide C. Graduate Academic Report, School of Pharmaceutical Science and Technology, Tianjin University. 2013. Available from: http://glearning.tju.edu.cn/mod/data/view.php?d=15&rid=3566. View Source

Prioritized Research and Procurement Application Scenarios for Arisugacin E

Negative Control for AChE High-Throughput Screening of Natural Product or Synthetic Libraries

In any high-throughput screen (HTS) employing an acetylcholinesterase inhibition readout — whether fluorescence-based (e.g., Ellman assay), luminescence, or mass spectrometry — Arisugacin E should be included on every assay plate as a structurally authentic negative control at a concentration matching the test compounds (typically 10–100 µM). Unlike solvent-only (DMSO) blanks, Arisugacin E controls for potential non-specific interference arising from the meroterpenoid scaffold itself, such as colloidal aggregation, autofluorescence quenching, or non-specific protein binding that could generate false-negative or false-positive hits. Its well-documented inactivity at 100 µM [1] ensures that any observed AChE inhibition in structurally related screening hits can be attributed to specific pharmacophoric features rather than scaffold-derived artifacts.

SAR Probe for Defining Minimal Pharmacophore Requirements in Arisugacin-Derived AChE Inhibitors

Medicinal chemistry programs aiming to simplify the complex pentacyclic arisugacin core while retaining AChE potency can employ Arisugacin E as the baseline inactive reference compound. The binary activity contrast between Arisugacin E (4-methoxyphenyl; IC₅₀ > 100 µM) and Arisugacin A (3,4-dimethoxyphenyl; IC₅₀ ≈ 1 nM) defines the 3-methoxy substituent as a critical potency determinant [2]. By systematically adding functional groups to the Arisugacin E scaffold and measuring the corresponding gain in AChE inhibition, research teams can quantitatively map the energetic contributions of individual substituents to binding affinity, using the same assay conditions that produced the original comparator dataset from Otoguro et al. (2000).

Validation Standard for in Vitro–in Vivo Concordance Studies Using Zebrafish Neurobehavioral Phenotyping

For laboratories implementing phenotypic drug discovery workflows that combine in vitro AChE biochemical assays with in vivo zebrafish embryo motility screens, Arisugacin E serves as an essential concordance control. Arisugacin E should show no motility impairment or myotome disruption when tested alongside active arisugacins such as Arisugacin M (AChE IC₅₀ = 191 nM), which produces quantifiable locomotor defects [3]. A discordant result (e.g., motility impairment by Arisugacin E in the absence of in vitro AChE inhibition) would flag potential scaffold-related off-target toxicity or metabolic bioactivation, enabling assay troubleshooting and refinement of structure–toxicity relationships before committing to lead optimization.

Synthetic Chemistry Benchmark for Convergent Meroterpenoid Scaffold Assembly

Academic and industrial synthetic chemistry groups developing new methodologies for meroterpenoid natural product synthesis can utilize Arisugacin E as a benchmark target for evaluating reaction efficiency and stereochemical outcome. The formal [3+3] cycloaddition route to Arisugacin E provides a modular, convergent disconnection strategy that contrasts with the linear approaches required for Arisugacins A and B [4]. Successful reproduction of the Arisugacin E core, verified by NMR and HRMS characterization, validates a synthetic platform that can subsequently be applied to generate diverse arisugacin analogs for biological evaluation, establishing a direct pipeline from methodology development to bioactive compound production.

Application

Selection Property

Validation Focus

AChE HTS negative control

Structurally matched inactive scaffold

Assay specificity and scaffold-artifact exclusion

SAR pharmacophore mapping

Baseline inactive meroterpenoid core

Substituent-dependent potency gain interpretation

In vitro–in vivo concordance

Chemotype-matched behavioral-null control

Phenotypic assay specificity and toxicity attribution

Synthetic methodology benchmark

Convergent meroterpenoid scaffold

Reaction efficiency and diversification platform

• [1] Otoguro K, Shiomi K, Yamaguchi Y, Arai N, Sunazuka T, Masuma R, Iwai Y, Omura S. Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. J Antibiot (Tokyo). 2000;53(1):50-57. doi:10.7164/antibiotics.53.50. PMID: 10724008. View Source
• [2] Al-Rashid ZF, Hsung RP. (+)-Arisugacin A — computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase. Bioorg Med Chem Lett. 2011;21(9):2687-2691. doi:10.1016/j.bmcl.2010.12.041. PMID: 21216144. View Source
• [3] Dai W, Sandoval IT, Cai S, Smith KA, Delacruz RGC, Boyd KA, Mills JJ, Jones DA, Cichewicz RH. Cholinesterase Inhibitory Arisugacins L–Q from a Penicillium sp. Isolate Obtained through a Citizen Science Initiative and Their Activities in a Phenotype-Based Zebrafish Assay. J Nat Prod. 2019;82(9):2627-2637. doi:10.1021/acs.jnatprod.9b00563. PMID: 31433188. View Source
• [4] Li Q, Hsung RP. Application of formal [3+3] cycloaddition in the synthesis of natural products Arisugacin E and Trichodermatide C. Graduate Academic Report, School of Pharmaceutical Science and Technology, Tianjin University. 2013. Available from: http://glearning.tju.edu.cn/mod/data/view.php?d=15&rid=3566. View Source